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Compound Name: Zoxamide

Cat. No.: B129027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial studies on Zoxamide, a
benzamide fungicide, for the control of oomycete pathogens. It consolidates key data on its
efficacy, details the experimental protocols used in its evaluation, and visualizes its mechanism
of action and associated experimental workflows.

Executive Summary

Zoxamide is a fungicide specifically targeting oomycetes, a group of destructive plant
pathogens.[1] Developed by Rohm and Haas Company and commercialized in the early 2000s,
it has shown significant activity against economically important pathogens such as
Phytophthora infestans (late blight of potato), Plasmopara viticola (downy mildew of grapevine),
and various Phytophthora and Pythium species.[1][2] Its primary mode of action is the
disruption of microtubule dynamics by binding to 3-tubulin, which leads to an arrest of mitosis
and subsequent inhibition of pathogen growth.[1][3] This guide summarizes the foundational
research that established Zoxamide's efficacy and mechanism of action.

Quantitative Efficacy Data

The following tables summarize the in vitro efficacy of Zoxamide against various oomycete
pathogens as reported in initial studies. The values, primarily ECso (Effective Concentration to
inhibit 50% of growth), demonstrate its potent activity.
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Table 1: In Vitro Efficacy of Zoxamide against Phytophthora species

Pathogen . . Mean Value Range of
. Efficacy Metric Reference(s)
Species (ng/mL) Values (pg/mL)
Phytophthora
, ECso <0.1 0.002 - 0.08 [4]
infestans
Phytophthora Resistance .
o <2.2 Not Applicable [5]

capsici Factor
Phytophthora N

) ECso 0.048 Not specified [3]
sojae

Table 2: In Vitro Efficacy of Zoxamide against Plasmopara viticola

Efficacy Metric Value (mgI/L) Condition Reference(s)
ECso <0.2 Sensitive Populations [61[7]

ECos <10 Sensitive Populations [61[7]

MIC <10 Sensitive Populations [6][7]

ECso > 25 Resistant Phenotypes  [8]

MIC > 100 Resistant Phenotypes  [8]

Mechanism of Action: Inhibition of Microtubule
Assembly

Zoxamide's fungicidal activity stems from its specific interaction with the microtubule
cytoskeleton of oomycetes. It covalently binds to the B-tubulin subunit, a key component of
microtubules.[3] This binding event disrupts the normal process of tubulin polymerization, which
is essential for the formation and function of microtubules. The consequence is a failure in
nuclear division (mitosis), leading to the arrest of the pathogen's cell cycle and ultimately, cell
death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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